Cas no 1443286-45-0 (6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester)

6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester is a fluorinated pyridine derivative with a dicarboxylate ester functionalization, offering selective reactivity for synthetic applications. The presence of the 4-fluoro-phenyl group enhances its utility in cross-coupling reactions, while the methyl ester at the 3-position provides stability and controlled hydrolysis potential. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in constructing heterocyclic scaffolds. Its structural features, including the electron-withdrawing fluorine substituent, contribute to improved binding affinity in target-specific molecular designs. The compound is typically handled under standard laboratory conditions, ensuring compatibility with common organic solvents and reagents.

6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester structure

1443286-45-0 structure

Product Name:6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester

CAS No:1443286-45-0

MF:C₁₄H₁₀FNO₄

MW:275.231907367706

CID:5160466

Update Time:2025-11-07

6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester Chemical and Physical Properties

Names and Identifiers

- 6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester
- Inchi： 1S/C14H10FNO4/c1-20-14(19)10-6-7-11(16-12(10)13(17)18)8-2-4-9(15)5-3-8/h2-7H,1H3,(H,17,18)
- InChI Key： WKHDRAOLYCGDTI-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)=NC(C2=CC=C(F)C=C2)=CC=C1C(OC)=O

6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM504862-1g	6-(4-Fluorophenyl)-3-(methoxycarbonyl)picolinicacid	1443286-45-0	97%	1g	$529	2022-06-12

6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester Related Literature

1. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
2. An apparatus for testing water by measurement of its electrical conductivity

Analyst, 1912,37, 538-543
3. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
4. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
5. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester

Comprehensive Overview of 6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester (CAS No. 1443286-45-0)

The compound 6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester (CAS No. 1443286-45-0) is a fluorinated pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 4-fluoro-phenyl moiety and a pyridine-2,3-dicarboxylic acid methyl ester backbone, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in developing novel kinase inhibitors and antimicrobial agents, aligning with current trends in drug discovery targeting resistant pathogens.

In recent years, the demand for fluorinated heterocycles like 6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester has surged, driven by their enhanced metabolic stability and bioavailability. This compound’s CAS No. 1443286-45-0 is frequently searched in academic and industrial databases, reflecting its relevance in medicinal chemistry and material science. Its applications extend to catalysis and organic electronics, where fluorinated compounds improve device performance. Users often inquire about its synthesis, purity, and commercial availability, highlighting its practical importance.

The pyridine-2,3-dicarboxylic acid scaffold in this ester is a key motif in designing metal-organic frameworks (MOFs), a hot topic in sustainable chemistry. Questions about its solubility, stability under physiological conditions, and derivatization protocols are common in online forums, underscoring the need for detailed technical data. Optimizing its methyl ester group for selective hydrolysis could unlock further applications in prodrug development, a trending area in precision medicine.

From an SEO perspective, combining long-tail keywords like "synthesis of 6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid derivatives" or "CAS 1443286-45-0 supplier specifications" enhances visibility. This aligns with user queries on structure-activity relationships (SAR) and scale-up challenges for fluorinated intermediates. The compound’s X-ray crystallography data and NMR spectra are also sought-after, reflecting the interdisciplinary nature of modern chemical research.

Environmental and regulatory considerations are increasingly shaping discussions around fluorinated compounds. While 6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester is not classified as hazardous, its green synthesis and biodegradability are emerging as key research foci. This resonates with global trends toward sustainable chemistry, where users frequently search for eco-friendly synthetic routes and lifecycle assessments of fine chemicals.

In summary, 6-(4-Fluoro-phenyl)-pyridine-2,3-dicarboxylic acid 3-methyl ester (CAS No. 1443286-45-0) exemplifies the intersection of innovation and practicality in organic chemistry. Its multifaceted applications—from drug design to advanced materials—ensure its continued relevance in scientific literature and industrial workflows. Addressing user-centric queries with accurate, jargon-free explanations will further elevate its accessibility and utility in diverse research domains.